Cas no 63476-51-7 (2-Thiopheneacetic acid, 5-(3-oxo-1-cyclohexen-1-yl)-)

• Product Name: 2-Thiopheneacetic acid, 5-(3-oxo-1-cyclohexen-1-yl)-
• CAS No: 63476-51-7
• MF: C₁₂H₁₂O₃S
• MW: 236.286882400513
• CID: 4086802
• Update Time: 2026-04-15

2-Thiopheneacetic acid, 5-(3-oxo-1-cyclohexen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneacetic acid, 5-(3-oxo-1-cyclohexen-1-yl)-

Additional information on 2-Thiopheneacetic acid, 5-(3-oxo-1-cyclohexen-1-yl)-

Introduction to 2-Thiopheneacetic acid, 5-(3-oxo-1-cyclohexen-1-yl) and Its Significance in Modern Chemical Biology

2-Thiopheneacetic acid, 5-(3-oxo-1-cyclohexen-1-yl), with the CAS number 63476-51-7, is a compound of growing interest in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and material science. This molecule, characterized by a thiophene ring linked to an acetic acid moiety and a 3-oxo-1-cyclohexenyl side chain, exhibits intriguing chemical behavior that has garnered attention from researchers worldwide.

The thiopheneacetic acid core of this compound serves as a versatile scaffold for designing bioactive molecules. Thiophene derivatives are well-known for their presence in numerous natural products and pharmaceuticals, owing to their stability and ability to interact with biological targets. The introduction of the 3-oxo-1-cyclohexenyl group further enhances the molecule's complexity, potentially influencing its reactivity and biological activity. This structural feature is particularly noteworthy, as it mimics the functionality found in many bioactive compounds, suggesting that 2-Thiopheneacetic acid, 5-(3-oxo-1-cyclohexen-1-yl) may have similar applications.

In recent years, there has been significant interest in the development of novel heterocyclic compounds for therapeutic purposes. The thiopheneacetic acid derivative described here is no exception. Researchers have been exploring its potential as a precursor for synthesizing new drugs targeting various diseases. For instance, studies have shown that thiophene-based compounds can exhibit antimicrobial, anti-inflammatory, and even anticancer properties. The specific arrangement of atoms in 2-Thiopheneacetic acid, 5-(3-oxo-1-cyclohexen-1-yl) may contribute to its ability to interact with biological pathways in a unique manner.

The 3-oxo-1-cyclohexenyl side chain is particularly intriguing from a chemical biology perspective. This moiety is known to participate in various organic reactions, including Michael additions and cycloadditions, which are fundamental processes in drug synthesis. The presence of this group in 2-Thiopheneacetic acid, 5-(3-oxo-1-cyclohexen-1-yl) suggests that it could serve as a versatile building block for constructing more complex molecules. Such flexibility is highly valuable in medicinal chemistry, where the ability to modify structures while maintaining bioactivity is crucial.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy. By leveraging molecular modeling techniques, scientists can simulate how 2-Thiopheneacetic acid, 5-(3-oxo-1-cyclohexen-1-yl) interacts with biological targets such as enzymes and receptors. These simulations have revealed that the compound has the potential to bind to specific sites on proteins, modulating their function. This finding aligns with emerging research indicating that thiophene derivatives can act as scaffolds for developing small-molecule inhibitors.

The synthesis of 2-Thiopheneacetic acid, 5-(3-oxo-1-cyclohexen-1-yl) presents an interesting challenge due to its complex structure. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yields and purity. However, recent innovations in synthetic methodologies have made it possible to produce this compound more efficiently. For example, catalytic processes have been developed that allow for the introduction of the 3-oxo-1-cyclohexenyl group without compromising the integrity of the thiophene ring. Such advancements are crucial for enabling further exploration of this compound's potential applications.

In addition to its pharmaceutical relevance, 2-Thiopheneacetic acid, 5-(3-oxtro-hexen-l)-ytl has shown promise in material science applications. Thiophene-based polymers are known for their excellent electrical properties and mechanical strength, making them suitable for use in electronic devices and coatings. The unique structure of this compound could inspire new materials with enhanced functionalities. For instance, researchers are exploring how variations of this molecule might contribute to the development of organic semiconductors or conductive polymers.

The study of 2-Thiopheneacetic acid, 5-(3-oxtro-hexen-l)-ytl also contributes to our understanding of fundamental chemical principles. Its behavior as a substrate in various reactions provides insights into how functional groups influence molecular reactivity. This knowledge is invaluable for designing new synthetic strategies and improving existing ones. By studying compounds like this one, chemists can gain a deeper appreciation for the complexity of organic chemistry and its applications.

Looking ahead, the future research directions for 2-Thiopheneacetic acid, CAS no 63476 -51 -7, are promising. Scientists are eager to explore its potential as a lead compound for drug development and as a building block for advanced materials. Collaborative efforts between academia and industry will be essential to translate laboratory findings into practical applications. As computational tools continue to improve and synthetic methodologies evolve，the possibilities for utilizing this compound will expand exponentially.